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Compound of Interest

Compound Name: 4-Amino-5-methylpicolinic acid

CAS No.: 23609-89-4

Cat. No.: B1500531

Get Quote

Part 1: Executive Summary & Compound Identity[1]
4-Amino-5-methylpicolinic acid (CAS: 23609-89-4) represents a specific class of zwitterionic

pyridine building blocks used frequently in the synthesis of kinase inhibitors and complex

heterocyclic scaffolds.[1] Unlike simple picolinic acid, the introduction of the 4-amino and 5-

methyl substituents significantly alters the crystal lattice energy and lipophilicity, often creating

a solubility bottleneck in process chemistry.[1]

This guide moves beyond static data points to provide a dynamic solubility model. Researchers

must understand that the solubility of this compound is not a fixed constant but a function of

pH, ionic strength, and counter-ion selection.[1]

Compound Snapshot

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1500531#bc-rfq
https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-4-amino-5-methylpicolinic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name 4-Amino-5-methylpyridine-2-carboxylic acid

CAS Number 23609-89-4

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol

Physical State Solid (High melting point, typically >220°C dec.)

Primary Challenge
Low solubility at isoelectric point (pI); poor

solubility in non-polar organics.[1][2][3][4][5][6]

Part 2: Physicochemical Basis of Solubility[1]
To master the handling of this compound, one must recognize its amphoteric nature.[1] The

molecule contains both a basic center (pyridine nitrogen, enhanced by the 4-amino group) and

an acidic center (carboxylic acid).[1][7]

The Zwitterionic Trap
In its solid state and at neutral pH (approx.[1] pH 4–6), 4-Amino-5-methylpicolinic acid exists

primarily as a zwitterion.[1] The proton from the carboxylic acid migrates to the pyridine

nitrogen.[1]

Effect: This creates strong intermolecular electrostatic interactions within the crystal lattice,

significantly increasing the melting point and reducing solubility in water and organic solvents

compared to non-zwitterionic analogues.[1]

The 4-Amino Effect: The amino group at position 4 is an electron-donating group (EDG).[1] It

increases the electron density on the ring nitrogen, making it more basic (higher pKa) and

stabilizing the zwitterionic form over a wider pH range.[1]

Predicted Dissociation Constants (pKa)
While experimental values vary by conditions, the structural class follows this profile:

pKa₁ (COOH): ~2.0 – 2.5 (Protonation of carboxylate)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://www.chemsrc.com/en/cas/23609-89-4_350468.html
https://www.bldpharm.com/products/23609-89-4.html
https://www.iscabiochemicals.com/page/32/amino-acid-pka-and-pki-values
https://patents.google.com/patent/CN113412255A/en
https://irl.umsl.edu/cgi/viewcontent.cgi?article=1059&context=chemistry-faculty
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://en.wikipedia.org/wiki/Picolinic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-4-amino-5-methylpicolinic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pKa₂ (Pyridine NH⁺): ~5.5 – 6.5 (Deprotonation of pyridinium)[1]

Isoelectric Point (pI): ~4.0 – 4.5[1]

Implication: Solubility is lowest at the pI. To dissolve this compound, you must drive the

equilibrium away from the zwitterion by adjusting pH < 2 or pH > 8.[1]

Part 3: Solubility Landscape & Solvent Selection[1]
The following table summarizes the solubility behavior based on structural principles and

analogue data (e.g., 4-aminopicolinic acid).

Solubility Profile Matrix
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Solvent Class
Representative
Solvents

Solubility Rating Mechanistic Insight

Aqueous (Neutral) Water (pH 5-6) Poor (< 1 mg/mL)

Dominant zwitterion

species leads to high

lattice energy.[1]

Aqueous (Acidic) 1N HCl, 10% AcOH High (> 50 mg/mL)

Formation of Cationic

species

(Hydrochloride salt)

breaks lattice.[1]

Aqueous (Basic) 1N NaOH, NaHCO₃ High (> 50 mg/mL)

Formation of Anionic

species (Carboxylate

salt).[1]

Polar Protic Methanol, Ethanol Low to Moderate

Solubility improves

with heating; limited

by zwitterionic

character.[1]

Polar Aprotic DMSO, DMF, NMP Good

High dielectric

constant disrupts

electrostatic

interactions.[1]

Non-Polar
DCM, Hexane,

Toluene
Negligible

Compound is too

polar/ionic to dissolve.

[1]

Visualization: The pH-Solubility Relationship
The diagram below illustrates the species distribution and its direct correlation to solubility.[1]
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Solubility State

Acidic pH (< 2)
Cationic Form

(Soluble)

Isoelectric Point (pH ~4.5)
Zwitterionic Form

(Precipitate/Insoluble)Add Base (OH-)
Add Acid (H+)

Basic pH (> 8)
Anionic Form

(Soluble)Add Base (OH-)
Add Acid (H+)

Click to download full resolution via product page

Caption: Figure 1. The U-shaped solubility curve characteristic of 4-amino-5-methylpicolinic
acid.[1] Maximum solubility is achieved by shifting equilibrium away from the neutral zwitterion.

[1]

Part 4: Experimental Protocols
Do not rely on literature values for critical process steps. Use these self-validating protocols to

determine the exact solubility for your specific batch (polymorphs can affect solubility).

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)
Use this for accurate equilibrium solubility data.[1]

Preparation: Weigh approx. 20 mg of 4-Amino-5-methylpicolinic acid into a 4 mL glass

vial.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., Water, pH 7.4 buffer, DMSO).[1]

Equilibration:

Seal tightly and shake/stir at 25°C for 24 hours.

Visual Check: If the solid dissolves completely immediately, add more solid until a

suspension is visible.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-characterization-of-4-amino-5-methylpicolinic-acid-1
https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-4-amino-5-methylpicolinic-acid-1
https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-4-amino-5-methylpicolinic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body#technical-guide-solubility-profile-characterization-of-4-amino-5-methylpicolinic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylpicolinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separation: Centrifuge the sample at 10,000 rpm for 10 minutes or filter through a 0.45 µm

PVDF filter (ensure filter compatibility).

Quantification:

Analyze the supernatant via HPLC-UV (254 nm).[1]

Calibration: Prepare a standard curve using a stock solution in DMSO (where solubility is

guaranteed).

Protocol B: Rapid pH-Solubility Profiling
Use this to find the optimal pH for extraction or purification.[1]

Stock Solution: Dissolve 100 mg of compound in 2 mL of 1.0 M NaOH (fully soluble anion).

Titration:

Place the solution in a beaker with a pH probe.[1]

Slowly add 1.0 M HCl dropwise while stirring.

Observation:

Record the pH where cloudiness (precipitation) first appears.[1] This is the Upper Solubility

Boundary.

Continue adding acid until the precipitate redissolves.[1] Record this pH as the Lower

Solubility Boundary.

Result: The pH range between these two points is the "Danger Zone" (Zwitterionic region)

where precipitation will occur.[1]

Part 5: Solubility Enhancement Strategies
For drug development and synthesis, handling the free acid is often cumbersome.[1]

Salt Formation (Recommended):
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Hydrochloride Salt: Dissolve the free acid in minimal hot water/ethanol, add conc.[1] HCl,

and cool. The HCl salt is typically highly water-soluble and crystalline.[1]

Potassium/Sodium Salt: Treat with 1 equivalent of KOH or NaOH.[1] Useful for aqueous

reactions but difficult to isolate as a solid (often hygroscopic).[1]

Cosolvent Systems:

For organic reactions, use DMSO/DCM (1:10) or MeOH/DCM (1:4) mixtures.[1] The polar

component dissolves the zwitterion, while the non-polar component solubilizes the

reagents.[1]

Workflow: Solvent Selection Decision Tree

Start: 4-Amino-5-methylpicolinic acid

What is the Goal?

Analytical (HPLC/NMR) Synthesis / Reaction Purification / Workup

Use DMSO-d6 or DMSO

NMR / Stock Soln

Use Water/ACN + 0.1% TFA
(Acid keeps it soluble)

HPLC

Aqueous

Aqueous Rxn

Organic

Organic Rxn

Precip

Precipitation

AdjustPH

Adjust pH > 9 or < 2

PolarSolvent

Use DMF, NMP, or DMA

AdjustPI

Adjust pH to ~4.5 (pI)
Compound Precipitates

Click to download full resolution via product page

Caption: Figure 2. Decision logic for solvent selection based on experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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